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Compound of Interest

Compound Name: AG126

Cat. No.: B1664419 Get Quote

AG126 Technical Support Center
This technical support center provides researchers, scientists, and drug development

professionals with essential information regarding the stability, storage, and handling of AG126.

Frequently Asked Questions (FAQs)
Q1: What is AG126 and what is its primary mechanism of action?

AG126, also known as Tyrphostin AG126, is a potent tyrosine kinase inhibitor.[1] Its primary

mechanism of action involves the selective inhibition of the phosphorylation of Extracellular

signal-regulated kinase 1 (ERK1) and ERK2, typically at concentrations between 25-50 μM.[2]

[3][4] By blocking the ERK pathway, AG126 can impede cellular processes such as meiosis,

mitosis, and other postmitotic functions.[3]

Q2: What are the recommended storage conditions for solid AG126?

Solid AG126 should be stored in a tightly sealed vial. For long-term storage, -20°C is

recommended, which can ensure stability for up to three to four years.[2][4] One supplier

suggests storage at 2-8°C.[5] For shorter periods of up to six months, storage at room

temperature is acceptable.

Q3: How should I prepare and store AG126 stock solutions?

It is recommended to prepare stock solutions of AG126 in DMSO.[4] Once prepared, these

stock solutions should be aliquoted into tightly sealed vials to avoid repeated freeze-thaw
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cycles. For optimal stability, store these aliquots at -80°C, where they can be viable for up to

two years.[3][4] Storage at -20°C is also an option, with a stability of up to one year.[3] In

general, it is best practice to use prepared solutions on the same day they are made.

Q4: What is the solubility of AG126?

AG126 is soluble in DMSO at a concentration of 100 mg/mL (464.75 mM).[4] To achieve this,

sonication and heating may be necessary.[4]

Troubleshooting Guide
Issue 1: I am observing low efficacy or no effect of AG126 in my experiment.

Improper Storage: Verify that both the solid compound and any prepared stock solutions

have been stored at the correct temperatures and protected from light. Improper storage can

lead to degradation of the compound.

Incorrect Concentration: The effective concentration for inhibiting ERK1/ERK2

phosphorylation is between 25-50 μM.[2][3][4] Ensure that your final experimental

concentration is within this range.

Solution Instability: Long-term storage of AG126 in solution is not recommended. If you have

been using a stock solution that is several months old, consider preparing a fresh one.

Cell Line Specificity: The effects of AG126 can be cell-type dependent. Confirm that your

chosen cell line is responsive to ERK pathway inhibition.

Issue 2: I am observing cellular toxicity in my experiments.

High Concentration: While effective at 25-50 μM for ERK inhibition, concentrations of AG126
higher than 10 μM have been shown to be toxic to certain cell lines, such as ARPE-19 cells.

[3] It is advisable to perform a dose-response experiment to determine the optimal, non-toxic

concentration for your specific cell type.

Solvent Toxicity: Ensure that the final concentration of the solvent (e.g., DMSO) in your cell

culture media is not exceeding a level that is toxic to your cells (typically <0.5%).
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Data Summary
Table 1: Storage Conditions for AG126

Form Storage Temperature Duration

Solid -20°C ≥ 4 years[2]

Solid -20°C 3 years[4]

Solid 2-8°C Not specified[5]

Stock Solution in DMSO -80°C 1-2 years[3][4]

Stock Solution in DMSO -20°C 1 year[3]

Aliquoted Stock Solutions -20°C Up to 1 month

Table 2: Solubility of AG126

Solvent Concentration Notes

DMSO 100 mg/mL (464.75 mM)
Sonication and heating are

recommended.[4]

Experimental Protocols
Protocol 1: Preparation of a 10 mM AG126 Stock Solution in DMSO

Warm to Room Temperature: Before opening, allow the vial of solid AG126 to equilibrate to

room temperature for at least 60 minutes.

Calculate Required Mass: The molecular weight of AG126 is 215.16 g/mol .[4] To prepare a

10 mM stock solution, calculate the required mass using the formula: Mass (g) =

Concentration (mol/L) × Volume (L) × Molecular Weight ( g/mol ).

Dissolution: Add the appropriate volume of high-purity DMSO to the solid AG126. To aid

dissolution, you may need to gently heat the solution and sonicate.[4]
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Aliquoting and Storage: Once fully dissolved, dispense the stock solution into smaller, single-

use aliquots in tightly sealed vials. Store these aliquots at -80°C for long-term storage or

-20°C for shorter-term storage.[3][4]
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Caption: Signaling pathway of AG126's inhibitory action.
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Caption: Experimental workflow for preparing and using AG126.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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